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Compound of Interest

Compound Name: Psi-DOM

Cat. No.: B3063821

For Researchers, Scientists, and Drug Development Professionals

Abstract

Psi-DOM (y-DOM), or 2,6-dimethoxy-4-methylamphetamine, is a psychedelic compound
belonging to the phenethylamine and amphetamine classes. As a positional isomer of the more
widely known DOM, Psi-DOM exhibits unique pharmacological properties, primarily acting as a
serotonin 5-HT2A receptor agonist. This technical guide provides a comprehensive overview of
the synthesis pathway of Psi-DOM, its key chemical and physical properties, and detailed
experimental protocols for assessing its biological activity. The information is intended to serve
as a valuable resource for researchers and professionals engaged in the study of psychedelic
compounds and the development of novel therapeutics.

Chemical Properties

Psi-DOM is a substituted amphetamine with the chemical formula C12H19NO?2. Its chemical
structure is characterized by a phenyl ring with methoxy groups at the 2 and 6 positions and a
methyl group at the 4 position, attached to a propane-2-amine chain.
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Property Value Reference

1-(2,6-dimethoxy-4-
IUPAC Name _ [1]
methylphenyl)propan-2-amine

Other Names Y-DOM, Pseudo-DOM, Z-7 [1]

CAS Number 80888-36-4 [1]

Molecular Formula C12H19NO2 [1]

Molar Mass 209.289 g-mol-1 [1]

Melting Point 203 °C (hydrochloride salt) [1]
White crystalline solid

Appearance ] [1]
(hydrochloride salt)

Synthesis Pathway

The synthesis of Psi-DOM, as detailed by Alexander Shulgin in his book PIHKAL
(Phenethylamines | Have Known and Loved), is a multi-step process starting from 3,5-
dimethoxytoluene. The pathway involves the formation of a key intermediate, 2,6-dimethoxy-4-
methylbenzaldehyde, followed by a Henry reaction to introduce the nitropropane side chain,
and finally, a reduction to yield the target amine.
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Leui, 2 | Reactonwin | [E— Nitroethane, 1-(2,6-dimethoxy-d-methylpheny)- Lithium Aluminum Hydride
BB Elimy e Slillavcl N-methylformanilide B Y jum Acetate 2-nitropropene (LAH) Reduction

Prepare membrane homogenates
from cells expressing 5-HT2A receptors

Incubate membranes with a fixed
concentration of radioligand (e.g., [3H]ketanserin)
and varying concentrations of test compound

Separate bound from free radioligand
by rapid filtration

Quantify radioactivity of bound ligand
using liquid scintillation counting

Analyze data to determine IC50 and Ki values

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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